1,3-Dibromoacetone
CAS No.: 816-39-7
VCID: VC0016897
Molecular Formula: C3H4Br2O
Molecular Weight: 215.87 g/mol
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Description | 1,3-Dibromoacetone is a chemical compound also known as 1,3-dibromo-2-propanone . It is used as an antibiotic and antimicrobial agent . The compound, which was originally part of the Alfa Aesar product portfolio, is now under the Thermo Scientific Chemicals brand . Regarding its properties, 1,3-dibromoacetone is soluble in acetone, chloroform, dichloromethane, and methanol . It is also air and moisture sensitive and incompatible with oxidizing agents and heat . It has a melting point of 29-30°C and a boiling point of 95°C at 20 mmHg . The flash point is 97-98°C at 21mm . A similar compound is 1,3-dichloroacetone, also known as dichloroacetone . |
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CAS No. | 816-39-7 |
Product Name | 1,3-Dibromoacetone |
Molecular Formula | C3H4Br2O |
Molecular Weight | 215.87 g/mol |
IUPAC Name | 1,3-dibromopropan-2-one |
Standard InChI | InChI=1S/C3H4Br2O/c4-1-3(6)2-5/h1-2H2 |
Standard InChIKey | LQQKDSXCDXHLLF-UHFFFAOYSA-N |
SMILES | C(C(=O)CBr)Br |
Canonical SMILES | C(C(=O)CBr)Br |
Synonyms | 1,3-Dibromo-2-propanone; Bis(bromomethyl) Ketone; NSC 249810; |
PubChem Compound | 69952 |
Last Modified | Sep 15 2023 |
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